Cas no 642-17-1 (Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)-)

• Product Name: Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)-
• CAS No: 642-17-1
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 515248
• PubChem ID: 1268096
• Update Time: 2025-11-01

Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- Chemical and Physical Properties

Names and Identifiers

• Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)-
• Akuammigine
• Methyl 4-oxopentanoate
• 1-(2,4-dihydroxy-phenyl)-ethanone
• 1,3-(dihydroxy)-4-acetylbenzene
• 2',4'-dihydroxyacetophenone
• 4-Acetoresorcinol
• 4-ACETYLRESORCINOL
• AKOS 90593
• b-Resacetophenone
• HyMechroMone
• RESACETOPHENONE
• reserpiline
• Resoacetophenone
• [ "" ]
• PDSP1_001665
• (7aS,8S,11aS,12aR)-8-Methyl-5,6,7a,8,11a,12,12a,13-octahydro-7H-9-oxa-6a,13-diaza-indeno[2,1-a]anthracene-11-carboxylic acid methyl ester
• 4H-Indolo(2,3-a)pyrano(3,4-g)quinolizine-1-carboxylic acid, 4a,5,7,8,13,13b,14,14a-octahydro-4-methyl-, methyl ester, (4S,4aS,13bR,14aS)-
• Oxayohimban-16-carboxylic acid, 16,17-didehydro-19-methyl-, methyl ester, (3beta,19alpha,20alpha)-
• methyl (3beta,19alpha,20alpha)-19-methyl-16,17-didehydro-18-oxayohimban-16-carboxylate
• CS-0023407
• HY-N2833
• Q27252310
• SCHEMBL563799
• OXAYOHIMBAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-19-METHYL-, METHYL ESTER, (3.BETA.,19.ALPHA.,20.ALPHA.)-
• 642-17-1
• BDBM50030622
• UNII-1E21YYE0UM
• FS-9280
• 1E21YYE0UM
• CHEMBL122404
• DTXSID001318228
• CHEBI:141878
• AKOS032948886
• methyl (1R,15S,16S,20S)-16-methyl-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,18-pentaene-19-carboxylate
• DA-50297
• (3beta,20alpha)-16,17-Didehydro-19alpha-methyl-18-oxayohimban-16-carboxylic acid methyl ester
• GRTOGORTSDXSFK-BMYCAMMWSA-N

• Inchi： 1S/C21H24N2O3/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2/h3-6,11-12,15-16,19,22H,7-10H2,1-2H3/t12-,15-,16-,19+/m0/s1
• InChI Key： GRTOGORTSDXSFK-BMYCAMMWSA-N
• SMILES： O1C=C(C(=O)OC)[C@H]2C[C@@H]3C4=C(C5C=CC=CC=5N4)CCN3C[C@H]2[C@@H]1C

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Color/Form: Powder

Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：(BD298985)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids
• Natural Products and Extracts Plant Extracts Plant based Picralima nitida

Additional information on Oxayohimban-16-carboxylicacid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)-

Comprehensive Analysis of Oxayohimban-16-carboxylic acid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- (CAS No. 642-17-1)

The compound Oxayohimban-16-carboxylic acid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- (CAS No. 642-17-1) is a structurally complex alkaloid derivative that has garnered significant interest in pharmacological and synthetic chemistry research. Characterized by its unique oxayohimban skeleton, this molecule is part of a broader class of indole alkaloids, which are widely studied for their potential bioactivities. The presence of a 16-carboxylic acid moiety and a methyl ester group in its structure makes it a valuable intermediate for the synthesis of more complex natural products and pharmaceutical agents.

Recent trends in organic chemistry highlight a growing demand for structurally diverse alkaloids like Oxayohimban-16-carboxylic acid, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a scaffold for designing novel therapeutics targeting neurological and metabolic disorders. The 16,17-didehydro feature in its structure suggests potential reactivity, which could be exploited in synthetic modifications to enhance bioactivity or improve pharmacokinetic properties. This aligns with current industry priorities, such as the development of small-molecule modulators for precision medicine applications.

From a synthetic perspective, the stereochemistry of (3b,19a,20a)- configuration in this compound presents both challenges and opportunities. Modern asymmetric synthesis techniques, including enzymatic catalysis and chiral auxiliaries, are being explored to efficiently construct this framework. The 19-methyl substitution further adds to the steric complexity, making it an interesting case study for computational chemistry and molecular modeling enthusiasts. Such studies are particularly relevant given the rising popularity of AI-driven drug design and quantum chemistry calculations in academic and industrial settings.

The physicochemical properties of CAS No. 642-17-1 have been subject to detailed characterization in recent literature. Its solubility profile, stability under various pH conditions, and spectroscopic fingerprints (including NMR and mass spectrometry data) are critical for quality control in research applications. These parameters are frequently searched by analytical chemists and quality assurance professionals working with specialty chemicals and high-purity reference standards. Furthermore, the compound's potential as a chromatographic marker for related alkaloid mixtures has been discussed in several phytochemical studies.

In the context of green chemistry initiatives, there is growing interest in sustainable production methods for complex alkaloids like Oxayohimban-16-carboxylic acid derivatives. Biocatalytic approaches using engineered enzymes or microbial systems are being investigated as alternatives to traditional synthetic routes. This resonates with current industry demands for eco-friendly synthesis and biobased pharmaceuticals, topics that frequently appear in contemporary chemical literature and conference proceedings. The compound's structural features make it an excellent candidate for such innovative production methodologies.

From a regulatory standpoint, while CAS No. 642-17-1 is not classified as hazardous, proper handling protocols should always be followed when working with any laboratory chemical. Material safety data sheets (MSDS) for this compound typically emphasize standard laboratory precautions, reflecting the broader scientific community's commitment to responsible research practices. These safety considerations are particularly important given the increasing public and institutional focus on laboratory safety culture and risk management in chemical research.

The commercial availability of Oxayohimban-16-carboxylic acid, 16,17-didehydro-19-methyl-, methyl ester from specialty chemical suppliers has facilitated its use across multiple research domains. Current pricing trends and supply chain dynamics for such fine chemicals are topics of interest for procurement specialists in academic and industrial research institutions. The compound's niche application profile positions it within the growing market segment of research-grade bioactive compounds, which has seen steady expansion in recent years.

Future research directions for this compound may include exploration of its potential as a pharmacophore in medicinal chemistry programs, particularly for targets in the central nervous system. The structural resemblance to certain neuroactive alkaloids suggests possible interactions with neurotransmitter systems, though detailed pharmacological characterization remains to be conducted. Such investigations would align with current pharmaceutical industry priorities in neurological drug discovery and psychopharmacology research.

In analytical applications, the distinctive mass fragmentation pattern of Oxayohimban-16-carboxylic acid derivatives makes them valuable references for mass spectrometry-based identification of related natural products. This is particularly relevant given the increasing adoption of high-resolution mass spectrometry techniques in natural product research and metabolomics studies. The compound's UV-Vis absorption characteristics also make it suitable for method development in HPLC analysis of complex alkaloid mixtures.

The crystallographic characterization of this compound, including potential polymorphic forms, represents another area of ongoing research. Such studies contribute valuable data to the growing field of crystal engineering and pharmaceutical materials science. The methyl ester group in particular may influence crystal packing arrangements, offering insights into molecular recognition patterns that could inform the design of novel crystalline materials with specific properties.

From a historical perspective, the isolation and structural elucidation of Oxayohimban-16-carboxylic acid derivatives represent significant milestones in the chemistry of yohimbine-related alkaloids. These scientific achievements continue to inspire current research into the broader family of monoterpene indole alkaloids, which remain one of the most pharmacologically important classes of natural products. The compound's structural complexity serves as an excellent example of nature's synthetic ingenuity, a topic that frequently appears in educational materials and popular science communications about natural product chemistry.

In conclusion, Oxayohimban-16-carboxylic acid, 16,17-didehydro-19-methyl-, methyl ester, (3b,19a,20a)- (CAS No. 642-17-1) represents a fascinating subject of study across multiple chemical disciplines. Its unique structural features, potential applications, and relevance to current research trends ensure its continued importance in scientific investigations. As research techniques advance and new applications emerge, this compound will likely remain a valuable tool for chemists exploring the intersection of natural product chemistry, medicinal chemistry, and chemical biology.